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Compound of Interest

Compound Name: 2,4-Dimethoxybenzylamine

Cat. No.: B023717

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of 2,4-Dimethoxybenzylamine, a corrosive material that requires careful
management.

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4-Dimethoxybenzylamine,
providing a quick reference for its physical and chemical properties.

Property Value Source(s)
Molecular Formula CoH13NO:2 [1]
Molecular Weight 167.21 g/mol [2]

Boiling Point 140 °C at 1 hPa [3]

Density 1.113 g/cm3 at 25 °C [21[3]

Flash Point 113 °C (closed cup) [2][3]
Refractive Index n20/D 1.549 [2]

2-8 °C under inert gas
Storage Temperature ) [4]
(Nitrogen or Argon)
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Experimental Protocols: Disposal Procedures

The disposal of 2,4-Dimethoxybenzylamine must be handled as hazardous waste. Adherence
to local, state, and federal regulations is mandatory. The following steps provide a general
guideline for its proper disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing appropriate personal protective
equipment. This includes:

» Eye Protection: Wear chemical safety goggles or a face shield.[3][5]
o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber).[3][5]
o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[3][5]

» Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
use a NIOSH-approved respirator.[3]

Step 2: Waste Collection and Storage

o Container: Collect waste 2,4-Dimethoxybenzylamine in a designated, properly labeled, and
sealed container. The container must be compatible with the chemical.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2,4-Dimethoxybenzylamine”.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as acids and strong oxidizing agents.[6] The storage area
should be secure and accessible only to authorized personnel.[3][5]

Step 3: Accidental Release Measures
In case of a spill or accidental release:

o Evacuate: Evacuate non-essential personnel from the immediate area.[3]
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e Ventilate: Ensure adequate ventilation.[3]

» Containment: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to
soak up the chemical.[3] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal as hazardous waste.[3]

» Decontamination: Clean the spill area thoroughly with a suitable decontamination agent.
e Environmental Precautions: Prevent the spill from entering drains or waterways.[3]
Step 4: Final Disposal

» Approved Waste Disposal Plant: The disposal of 2,4-Dimethoxybenzylamine must be
carried out by a licensed and approved hazardous waste disposal company.[5] Do not
attempt to dispose of this chemical down the drain or in regular trash.

o Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and
national environmental regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dimethoxybenzylamine.
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Caption: Workflow for the safe disposal of 2,4-Dimethoxybenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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